Cas no 2177264-50-3 (cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride)

• Product Name: cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride
• CAS No: 2177264-50-3
• MF: C₇H₁₅ClN₂O₂S
• MW: 226.72
• MDL: MFCD31617998
• CID: 5142970
• PubChem ID: 134129822
• Update Time: 2026-03-03

cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole hydrochloride
• AS-54302
• cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole hcl
• 2227199-08-6
• P17731
• (3aS,6aS)-5-methylsulfonyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;hydrochloride
• AKOS037644736
• (3AS,6aS)-5-(methylsulfonyl)octahydropyrrolo[3,4-b]pyrrole hydrochloride
• MFCD31617998
• (3aS,6aS)-5-methanesulfonyl-hexahydro-1H-pyrrolo[3,4-b]pyrrole hydrochloride
• 2177264-50-3
• cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrolehcl
• cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride

• MDL： MFCD31617998
• Inchi： 1S/C7H14N2O2S.ClH/c1-12(10,11)9-4-6-2-3-8-7(6)5-9;/h6-8H,2-5H2,1H3;1H/t6-,7+;/m0./s1
• InChI Key： SPLMACVQGFEUJR-UOERWJHTSA-N
• SMILES： [C@]12([H])CN(S(=O)(=O)C)C[C@]1(NCC2)[H].Cl

Computed Properties

• Exact Mass: 226.0542766g/mol
• Monoisotopic Mass: 226.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride

Cis-5-Methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride: A Comprehensive Overview

Cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride, with the CAS number 2177264-50-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This intricate molecule, featuring a fused pyrrole core and a methanesulfonyl substituent, has garnered attention for its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The structure of cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride is characterized by its octahydropyrrolo[2,3-c]pyrrole scaffold, which is a bicyclic system containing nitrogen atoms. This framework is known for its ability to interact with biological targets in a specific manner, often leading to the development of potent and selective ligands. The methanesulfonyl group at the 5-position introduces a polar moiety that can enhance binding affinity and pharmacological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride structure exemplifies this trend, as it combines elements that are known to improve drug-like properties. For instance, the presence of nitrogen atoms in the pyrrole ring can facilitate hydrogen bonding interactions with biological receptors, while the hydrochloride salt form improves water solubility, which is crucial for oral and intravenous administration.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are essential steps toward understanding their pharmacological profiles. The synthesis of cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to achieve high yields and enantiomeric purity.

The hydrochloride salt form of this compound is particularly noteworthy due to its enhanced pharmacokinetic properties. Salts are often used in pharmaceutical formulations to improve solubility and stability, which can lead to better absorption rates and longer half-lives in vivo. This makes cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride an attractive candidate for further preclinical and clinical studies.

Current research in medicinal chemistry is increasingly focused on developing small molecule inhibitors that target specific biological pathways. The unique structure of cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride suggests potential applications in the inhibition of enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary computational studies have indicated that this compound may exhibit binding affinities comparable to existing therapeutic agents.

The potential therapeutic applications of cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride are further supported by its ability to modulate biological processes at the molecular level. For example, its interaction with certain protein targets could lead to the development of novel drugs that disrupt disease-causing pathways. Additionally, its structural features may allow it to cross the blood-brain barrier or target specific tissues with high selectivity.

In conclusion, cis-5-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrole Hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.